Cas no 2228304-39-8 (4-amino-4-(5-bromo-1,3-thiazol-2-yl)cyclohexan-1-ol)

• Product Name: 4-amino-4-(5-bromo-1,3-thiazol-2-yl)cyclohexan-1-ol
• CAS No: 2228304-39-8
• MF: C₉H₁₃BrN₂OS
• MW: 277.181319952011
• CID: 6004090
• PubChem ID: 165780039
• Update Time: 2025-05-20

4-amino-4-(5-bromo-1,3-thiazol-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(5-bromo-1,3-thiazol-2-yl)cyclohexan-1-ol
• EN300-2003719
• 2228304-39-8

• Inchi： 1S/C9H13BrN2OS/c10-7-5-12-8(14-7)9(11)3-1-6(13)2-4-9/h5-6,13H,1-4,11H2
• InChI Key： DPLJRGWWYYWDBX-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C2(CCC(CC2)O)N)S1

Computed Properties

• Exact Mass: 275.99320g/mol
• Monoisotopic Mass: 275.99320g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 87.4Ų

Additional information on 4-amino-4-(5-bromo-1,3-thiazol-2-yl)cyclohexan-1-ol

Exploring the Potential of 4-amino-4-(5-bromo-1,3-thiazol-2-yl)cyclohexan-1-ol (CAS No. 2228304-39-8) in Modern Pharmaceutical Research

The compound 4-amino-4-(5-bromo-1,3-thiazol-2-yl)cyclohexan-1-ol (CAS No. 2228304-39-8) has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This molecule combines a cyclohexanol backbone with a 5-bromothiazole moiety, making it a promising candidate for drug discovery. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and its potential interactions with biological targets.

One of the key reasons for the growing interest in CAS No. 2228304-39-8 is its relevance to current trends in precision medicine and targeted therapy. The thiazole ring is a common pharmacophore in many FDA-approved drugs, known for its ability to modulate protein-protein interactions. When combined with the amino-cyclohexanol group, this compound exhibits enhanced solubility and bioavailability, addressing one of the major challenges in drug development.

In recent years, the scientific community has been actively investigating the structure-activity relationship (SAR) of derivatives based on 4-amino-4-(5-bromo-1,3-thiazol-2-yl)cyclohexan-1-ol. Computational studies using molecular docking and AI-driven drug design platforms have revealed its potential binding affinities with various enzymes and receptors. This aligns with the current industry focus on rational drug design and in silico screening methods to accelerate the discovery process.

The synthetic versatility of CAS 2228304-39-8 makes it particularly valuable for combinatorial chemistry approaches. Chemists can modify multiple sites on the molecule, including the bromo-substituent on the thiazole ring and the hydroxyl group on the cyclohexane ring, to create diverse libraries of analogs. This flexibility responds to the pharmaceutical industry's need for scaffold hopping strategies to overcome patent limitations and improve drug-like properties.

From a therapeutic perspective, preliminary studies suggest that derivatives of 4-amino-4-(5-bromo-1,3-thiazol-2-yl)cyclohexan-1-ol may show promise in addressing conditions related to protein kinase dysregulation, a hot topic in oncology research. The compound's ability to potentially interfere with cell signaling pathways has sparked interest in its application for personalized cancer treatments, though extensive clinical validation is still required.

The analytical characterization of CAS No. 2228304-39-8 presents interesting challenges and opportunities for advanced spectroscopic techniques. Modern laboratories employ LC-MS (Liquid Chromatography-Mass Spectrometry) and 2D NMR methods to confirm its structure and purity, reflecting the industry's shift toward quality by design (QbD) principles in pharmaceutical development.

Environmental considerations in chemical synthesis have brought attention to the green chemistry aspects of producing 4-amino-4-(5-bromo-1,3-thiazol-2-yl)cyclohexan-1-ol. Researchers are exploring catalytic methods and solvent-free conditions to prepare this compound, aligning with the global push for sustainable pharmaceutical manufacturing practices.

In the context of intellectual property landscape, CAS 2228304-39-8 represents an interesting case study. While the base compound may be described in literature, novel derivatives and specific applications remain areas of active patent filing, particularly in the domains of kinase inhibitors and allosteric modulators.

The future research directions for 4-amino-4-(5-bromo-1,3-thiazol-2-yl)cyclohexan-1-ol are likely to focus on its optimization for blood-brain barrier penetration and tissue-specific targeting, two critical factors in CNS drug development. Its structural features suggest potential for creating prodrug versions that could enhance therapeutic efficacy while minimizing side effects.

As the pharmaceutical industry continues to embrace fragment-based drug discovery, compounds like CAS No. 2228304-39-8 gain importance as valuable starting points. Their moderate molecular weight and balanced lipophilicity make them ideal for hit-to-lead optimization campaigns, particularly in the search for first-in-class therapeutics.